Cas no 1806746-79-1 (5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)
5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H2F8INO/c9-5(10)2-1-3(19-8(14,15)16)6(17)18-4(2)7(11,12)13/h1,5H
- InChI Key: AYZZVGSTVZGPQN-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C(F)F)C(C(F)(F)F)=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 306
- XLogP3: 4.3
- Topological Polar Surface Area: 22.1
5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088868-1g |
5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine |
1806746-79-1 | 97% | 1g |
$1,564.50 | 2022-03-31 |
5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
Introduction to 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806746-79-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, identified by its CAS number 1806746-79-1, is a sophisticated heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse pharmacological properties and biological activities. The structural features of this molecule, particularly the presence of multiple fluorinated substituents, make it a promising candidate for the development of novel therapeutic agents.
The molecular framework of 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is characterized by three key functional groups: a difluoromethyl group at the 5-position, an iodo substituent at the 2-position, and a trifluoromethoxy group at the 3-position, complemented by another trifluoromethyl group at the 6-position. These fluorinated moieties are strategically positioned to enhance the compound's metabolic stability, binding affinity, and overall pharmacokinetic profile. The iodine atom serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings.
In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to modulate biological processes at the molecular level. The difluoromethyl group, in particular, has been extensively studied for its role in enhancing binding affinity and metabolic resistance in drug candidates. This feature is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize charged intermediates and improve interactions with biological targets. Similarly, the trifluoromethoxy and trifluoromethyl groups contribute to lipophilicity and electronic properties that are often favorable for drug-like characteristics.
One of the most compelling aspects of 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The structural motif of this compound aligns well with the ATP-binding pockets of kinases, making it a valuable scaffold for designing selective inhibitors. Recent studies have demonstrated that fluorinated pyridines can act as potent scaffolds in kinase inhibition by improving binding affinity and reducing off-target effects.
Moreover, the compound's versatility as a building block has been exploited in the synthesis of more complex molecules with tailored biological activities. For instance, researchers have utilized this scaffold to develop inhibitors targeting other enzyme families such as proteases and phosphodiesterases. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to fine-tune properties such as solubility, bioavailability, and target specificity. This adaptability makes 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine an indispensable tool in medicinal chemistry pipelines.
The growing interest in fluorinated compounds has also been driven by advancements in synthetic methodologies that have made it easier to incorporate fluorine atoms into molecular frameworks. Techniques such as palladium-catalyzed cross-coupling reactions have revolutionized the way fluorinated pyridines are synthesized, allowing for efficient construction of complex structures with high precision. These advancements have not only accelerated drug discovery but also opened new avenues for exploring novel therapeutic modalities.
In addition to its applications in drug development, 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has found utility in materials science and agrochemical research. Fluorinated pyridines are known for their ability to enhance material properties such as thermal stability and chemical resistance, making them valuable in coatings and specialty polymers. In agrochemicals, these compounds can be incorporated into herbicides and pesticides to improve efficacy and environmental compatibility.
The future prospects of this compound are further illuminated by ongoing research into its derivatives and analogs. By systematically modifying its structural features, scientists aim to uncover new biological activities and optimize existing ones. The integration of computational chemistry techniques has also played a pivotal role in predicting the behavior of these molecules before they are synthesized experimentally, thereby reducing costs and improving success rates.
In conclusion,5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806746-79-1) represents a cornerstone in modern chemical biology and medicinal chemistry. Its unique structural attributes make it an exceptionally versatile scaffold for developing innovative therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated pyridines,this compound is poised to remain at the forefront of scientific discovery.
1806746-79-1 (5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)